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Compound of Interest

Compound Name: Fgfr-IN-8

Cat. No.: B12395904 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
Fgfr-IN-8, also known as Infigratinib (BGJ-398), is a potent and selective inhibitor of the

fibroblast growth factor receptor (FGFR) family of receptor tyrosine kinases.[1] Aberrant FGFR

signaling is implicated in various malignancies, making it a key target in cancer research and

drug development.[2][3][4] Fgfr-IN-8 exerts its inhibitory effects by competing with ATP for the

binding site in the kinase domain of FGFRs, thereby blocking downstream signaling pathways

such as the MAPK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and

angiogenesis.[3][5][6] These application notes provide detailed information on the solubility of

Fgfr-IN-8 and a comprehensive protocol for the preparation of stock solutions to aid

researchers in its effective use.

Physicochemical Properties
Property Value

Synonyms Infigratinib, BGJ-398, NVP-BGJ398

Molecular Formula C₂₆H₃₁Cl₂N₇O₃

Molecular Weight 560.48 g/mol

Solubility Data
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Fgfr-IN-8 is a crystalline solid with limited solubility in aqueous solutions. For experimental use,

it is typically dissolved in organic solvents like dimethyl sulfoxide (DMSO). The following table

summarizes the available solubility data.

Solvent Concentration Observations

DMSO ≥ 1.67 mg/mL (2.98 mM) Clear solution

5% DMSO / 95% (20% SBE-β-

CD in saline)
≥ 0.6 mg/mL (1.07 mM) Clear solution

10% DMSO / 90% corn oil ≥ 1.67 mg/mL (2.98 mM) Clear solution

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% saline
≥ 1.57 mg/mL (2.80 mM) Clear solution

Note: It is generally recommended to avoid final DMSO concentrations above 0.1% in cell

culture experiments due to potential toxicity.[7]

Stock Solution Preparation
Materials

Fgfr-IN-8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibration: Allow the Fgfr-IN-8 powder and DMSO to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Fgfr-IN-8 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.60 mg of Fgfr-IN-8.
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Dissolution: Add the appropriate volume of DMSO to the vial containing the Fgfr-IN-8
powder. For a 10 mM stock solution from 5.60 mg of powder, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[7]

Storage: Store the aliquoted stock solution at -20°C for short-term storage or -80°C for long-

term storage. When stored properly, the stock solution should be stable for several months.

Dilution Series Calculation
The following table provides volumes for preparing common stock solution concentrations.

Desired
Concentration

1 mg Fgfr-IN-8 5 mg Fgfr-IN-8 10 mg Fgfr-IN-8

1 mM 1.7842 mL 8.9209 mL 17.8419 mL

5 mM 0.3568 mL 1.7842 mL 3.5684 mL

10 mM 0.1784 mL 0.8921 mL 1.7842 mL

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for Stock Solution Preparation
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Fgfr-IN-8 Stock Solution Preparation Workflow
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Caption: Workflow for preparing Fgfr-IN-8 stock solution.

FGFR Signaling Pathway and Inhibition by Fgfr-IN-8
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FGFR Signaling Pathway and Inhibition by Fgfr-IN-8
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Caption: FGFR signaling and Fgfr-IN-8's inhibitory action.
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Safety Precautions
Fgfr-IN-8 is a chemical compound for research use. Standard laboratory safety practices

should be followed. This includes wearing appropriate personal protective equipment (PPE)

such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin

and eyes. In case of contact, wash the affected area immediately with plenty of water. Consult

the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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